BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Enduring Significance of the
Piperidine Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-(Cyclohexanesulfonyl)piperidine
Compound Name:

hydrochloride
CAS No.: 1864016-67-0
Cat. No.: B1459338

Get Quote

\ J

The piperidine ring, a six-membered nitrogen-containing heterocycle, stands as one of the
most vital structural motifs in the landscape of medicinal chemistry. Its prevalence is not a
matter of chance; the piperidine scaffold is considered a "privileged scaffold" due to its unique
combination of properties that enhance a molecule's "druggability."[1] This includes providing
high chemical stability, modulating lipophilicity and water solubility, and offering a three-
dimensional structure that can adapt to the steric demands of biological targets.[1]
Consequently, piperidine derivatives are integral components in numerous classes of
pharmaceuticals, targeting a wide array of conditions from central nervous system (CNS)
disorders to cancer.[1] The strategic functionalization of the piperidine ring is a cornerstone of
modern drug design, allowing for the fine-tuning of a compound's pharmacokinetic and
pharmacodynamic profile.[2] Among the vast library of functionalized piperidines, halogenated
intermediates serve as exceptionally versatile building blocks. This guide focuses on one such
critical intermediate: 4-Chloropiperidine hydrochloride.

4-Chloropiperidine Hydrochloride: A Versatile
Synthetic Intermediate
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4-Chloropiperidine hydrochloride is a widely utilized intermediate in the pharmaceutical and
chemical industries.[3] Its value lies in the strategic placement of a chlorine atom at the 4-
position of the piperidine ring. This chlorine atom serves as an effective leaving group,
facilitating nucleophilic substitution reactions and allowing for the facile introduction of a wide
variety of functional groups. The compound is supplied as its hydrochloride salt, which
enhances its stability and solubility in aqueous and alcoholic media, simplifying its handling and
use in various reaction conditions.[4] Its role as a foundational building block makes it
indispensable for researchers engaged in the discovery and development of novel therapeutic
agents.[3][4]

Physicochemical Properties and Characterization

A comprehensive understanding of a compound's physical and chemical properties is
fundamental for its effective use in synthesis and research. The key properties of 4-
Chloropiperidine hydrochloride are summarized below.

Property Value Source(s)
CAS Number 5382-19-4 [3]
Molecular Formula CsH10CIN-HCI (or CsH11CI2N) [31[5]
Molecular Weight 156.06 g/mol [3]

White to off-white crystalline
Appearance ] [41[6]

solid
Melting Point 200-201 °C [5]

Soluble in water and ethanol;
Solubility slightly soluble in chloroform [51[6]

and methanol.

N Store at room temperature or
Storage Conditions _ _ [3][5]
0-8°C in an inert atmosphere.

Synthesis of 4-Chloropiperidine Hydrochloride
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Multiple synthetic routes to 4-substituted piperidines exist, including methods like the aza-Prins
cyclization, which is effective for producing 4-halopiperidine derivatives.[7] A common
laboratory-scale preparation method involves the direct chlorination of a protected piperidine
precursor, followed by deprotection and salt formation. A more direct, albeit potentially less
selective, method involves the reaction of piperidine itself with a chlorinating agent, followed by
acidification to yield the hydrochloride salt.[6] The mechanism for aza-Prins cyclization involves
the Lewis acid-mediated opening of an epoxide ring, followed by intramolecular cyclization with
a homoallylic amine to form a piperidine carbonium ion, which is then trapped by a chloride ion.

[7]

Below is a representative workflow for the synthesis of 4-Chloropiperidine hydrochloride from a
4-hydroxypiperidine precursor, a common and reliable method that offers good control over the
reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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